N-(furan-2-ylmethyl)-N,2-dimethylbenzamide
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Overview
Description
N-(furan-2-ylmethyl)-N,2-dimethylbenzamide, also known as FURA-2, is a chemical compound used in scientific research. It is a fluorescent dye that is commonly used to measure intracellular calcium levels in cells. This compound has been widely used in various fields of research due to its unique properties and applications.
Mechanism of Action
N-(furan-2-ylmethyl)-N,2-dimethylbenzamide works by binding to calcium ions in cells, causing a change in its fluorescent properties. When excited by light of a specific wavelength, this compound emits light at a different wavelength. The ratio of emitted light at two different wavelengths is used to measure intracellular calcium levels.
Biochemical and Physiological Effects:
This compound is a non-toxic compound and does not have any known biochemical or physiological effects on cells. It is a useful tool for studying the effects of drugs and other compounds on intracellular calcium levels.
Advantages and Limitations for Lab Experiments
One of the main advantages of N-(furan-2-ylmethyl)-N,2-dimethylbenzamide is its high sensitivity and specificity for measuring intracellular calcium levels. It is also relatively easy to use and can be used in a variety of cell types. However, this compound has some limitations, including the need for specialized equipment to measure fluorescence, and the fact that it can only measure calcium levels in cells that are accessible to light.
Future Directions
There are several future directions for the use of N-(furan-2-ylmethyl)-N,2-dimethylbenzamide in scientific research. One area of interest is the development of new fluorescent dyes with improved properties for measuring intracellular calcium levels. Another area of interest is the use of this compound in combination with other techniques, such as electrophysiology, to study calcium channels and calcium-dependent processes in greater detail. Finally, this compound could be used to study the effects of drugs and other compounds on intracellular calcium levels in disease models, with the aim of developing new treatments for a variety of diseases.
Synthesis Methods
The synthesis of N-(furan-2-ylmethyl)-N,2-dimethylbenzamide involves several steps. The first step is the synthesis of 2,5-dimethylphenol, which is then converted to 2,5-dimethylbenzaldehyde. The aldehyde is then reacted with furfural to form the intermediate product, N-(furan-2-ylmethyl)-2,5-dimethylbenzaldehyde. This intermediate is then converted to the final product, this compound, by reacting it with methylamine.
Scientific Research Applications
N-(furan-2-ylmethyl)-N,2-dimethylbenzamide has been widely used in scientific research as a fluorescent dye to measure intracellular calcium levels in cells. It is commonly used in studies of cell signaling, calcium channels, and calcium-dependent processes. This compound can also be used to study the effects of drugs and other compounds on intracellular calcium levels.
properties
IUPAC Name |
N-(furan-2-ylmethyl)-N,2-dimethylbenzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H15NO2/c1-11-6-3-4-8-13(11)14(16)15(2)10-12-7-5-9-17-12/h3-9H,10H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MTMFGYHXNYWIGW-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=CC=C1C(=O)N(C)CC2=CC=CO2 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H15NO2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
229.27 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.